Cas no 13398-26-0 ((2S)-2-amino-2-phenylpropanoic acid)

(2S)-2-amino-2-phenylpropanoic acid is a chiral non-proteinogenic amino acid characterized by its phenyl-substituted propanoic acid backbone and (S)-configuration at the α-carbon. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of peptidomimetics and enantioselective catalysts. Its rigid aromatic side chain enhances steric and electronic properties, making it useful for modulating peptide conformation and biological activity. The high enantiomeric purity of the (S)-enantiomer ensures precise stereochemical control in asymmetric synthesis. Additionally, its stability under standard conditions and compatibility with common coupling reagents facilitate its incorporation into complex molecular architectures.
(2S)-2-amino-2-phenylpropanoic acid structure
13398-26-0 structure
Product Name:(2S)-2-amino-2-phenylpropanoic acid
CAS No:13398-26-0
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD07371947
CID:137164
PubChem ID:853461
Update Time:2025-06-08

(2S)-2-amino-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-2-phenylpropanoic acid
    • (2S)-2-AMINO-2-PHENYLPROPANOIC ACID
    • (S)-2-AMINO-2-PHENYL-PROPIONIC ACID
    • Benzeneacetic acid, a-amino-a-methyl-, (aS)-
    • (+)-(2S)-2-amino-2-phenylpropionic acid
    • (+)-(2S)-2-aminopropionic acid
    • (S)-(+)-2-methyl-2-phenylglycine
    • (S)-2-amino-2-phenyl-propanoic acid
    • (S)-H-MPG-OH
    • 2-amino-2-phenyl-propionic acid
    • AC1LGXHO
    • ALPHACHIRON 22286A348
    • CTK4B8907
    • SureCN222049
    • (+)-2-Phenyl-D-alanine
    • (S)-2-Phenyl-2-methylglycine
    • (S)-2-Methyl-2-phenyl glycine
    • (S)-ALPHA-METHYL-PHENYLGLYCINE
    • (2S)-2-Amino-2-phenylpropionic acid
    • (S)-alpha-Methyl-alpha-phenylglycine
    • (S)-2-amino-2-phenylpropanoic acid HCl
    • EN300-127462
    • 2-phenyl-d-alanine
    • 2-(s)-phenylalanine
    • DTXSID901335235
    • HTCSFFGLRQDZDE-VIFPVBQESA-N
    • CHEMBL3085306
    • SCHEMBL222049
    • MFCD07371947
    • (R)-ALPHA-METHYL-PHENYLGLYCINE
    • AKOS006287023
    • 13398-26-0
    • AB33354
    • (S)-2-Amino-2-phenylpropionic acid
    • (S)-2-amino-2-phenylpropanoicacid
    • (2S)-2-amino-2-phenylpropanoic acid
    • MDL： MFCD07371947
    • Inchi： 1S/C9H11NO2/c1-9(10,8(11)12)7-5-3-2-4-6-7/h2-6H,10H2,1H3,(H,11,12)/t9-/m0/s1
    • InChI Key： HTCSFFGLRQDZDE-VIFPVBQESA-N
    • SMILES： OC([C@](C)(C1C=CC=CC=1)N)=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32

(2S)-2-amino-2-phenylpropanoic acid Pricemore >>

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abcr
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(S)-2-Amino-2-phenylpropionic acid, 95% (H-L-aMePhg-OH); .
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abcr
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abcr
AB389203-10 g
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Enamine
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(2S)-2-amino-2-phenylpropanoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:13398-26-0)(2S)-2-amino-2-phenylpropanoic acid
Order Number:A1124703
Stock Status:in Stock
Quantity:10000mg/5000mg/2500mg/500mg/250mg/100mg/50mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:35
Price ($):7929.0/5347.0/3616.0/1440.0/913.0/639.0/429.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13398-26-0)(2S)-2-amino-2-phenylpropanoic acid
A1124703
Purity:99%/99%/99%/99%/99%/99%/99%
Quantity:10000mg/5000mg/2500mg/500mg/250mg/100mg/50mg
Price ($):7929.0/5347.0/3616.0/1440.0/913.0/639.0/429.0
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